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Compound of Interest

Compound Name: Win 45164

Cat. No.: B15611752

For research use only. Not for human consumption.

These application notes provide detailed protocols for the dissolution and use of GW501516
(Cardarine), a selective peroxisome proliferator-activated receptor delta (PPARJ) agonist, in
cell culture experiments. This document is intended for researchers, scientists, and drug
development professionals.

Introduction

GW501516, also known as Cardarine, is a potent and selective agonist of the PPARS receptor.
[1][2] It was initially investigated for its potential therapeutic benefits in metabolic and
cardiovascular diseases due to its ability to increase fatty acid metabolism.[1][3][4] However, its
development was halted due to safety concerns, including a potential risk of cancer.[1][3] In a
research setting, GW501516 is a valuable tool for studying the roles of PPARJ in various
cellular processes.

Mechanism of Action

GW501516 is a high-affinity ligand for the PPARS receptor, exhibiting over 1,000-fold selectivity
compared to PPARa and PPARYy.[1] Upon binding, it recruits the coactivator PGC-1qa, leading
to the upregulation of genes involved in energy expenditure and fatty acid oxidation.[1] This
activation of PPARd can modulate gene expression related to lipid metabolism and energy
homeostasis.[4][5]
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Quantitative Data

The following table summarizes the key quantitative data for GW501516.

Parameter Value Species Reference
Ki 1nM Human [1]
EC50 1 nM Human [1]
Molecular Formula C21H18F3NO3S2 - [1]
Molecular Weight 453.49 g/mol - [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials:

GW501516 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Protocol:
e Accurately weigh 4.535 mg of GW501516 powder.[6]
e Add 1 mL of anhydrous DMSO to the powder in a sterile microcentrifuge tube.[6]

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary.[6]

¢ Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.
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» Store the stock solution aliquots at -20°C.[7]

Preparation of a Working Solution in Cell Culture
Medium

Materials:

e 10 mM GW501516 stock solution in DMSO
o Appropriate cell culture medium

o Sterile tubes

Protocol:

Thaw a single-use aliquot of the 10 mM GW501516 stock solution at room temperature.[6]

o Perform serial dilutions of the stock solution in your cell culture medium to achieve the
desired final concentration. For example, to prepare a 10 uM working solution, perform a
1:1000 dilution by adding 1 uL of the 10 mM stock solution to 999 uL of cell culture medium.

[6]
o Gently mix the working solution by pipetting or inverting the tube.

e |tis crucial to include a vehicle control (DMSO diluted to the same final concentration as in
the experimental samples) in your experiments to account for any effects of the solvent on
the cells.

Note on Solubility: GW501516 is sparingly soluble in aqueous buffers.[6] Direct dissolution in
cell culture medium is not recommended. A concentrated stock solution in an organic solvent
like DMSO is necessary for effective use in cell culture.[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of GW501516 and a general
experimental workflow for its use in cell culture.
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Caption: Signaling pathway of GW501516.
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Caption: Experimental workflow for using GW501516.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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